Cas no 66582-27-2 (5,8,11-Trioxa-2-azatridecan-13-amine, 1-phenyl-N-(phenylmethyl)-)

• Product Name: 5,8,11-Trioxa-2-azatridecan-13-amine, 1-phenyl-N-(phenylmethyl)-
• CAS No: 66582-27-2
• MF: C₂₂H₃₂N₂O₃
• MW: 372.501086235046
• CID: 396123
• PubChem ID: 14661117
• Update Time: 2025-04-19

5,8,11-Trioxa-2-azatridecan-13-amine, 1-phenyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 5,8,11-Trioxa-2-azatridecan-13-amine, 1-phenyl-N-(phenylmethyl)-
• N-benzyl-2-(2-(2-(2-(benzylamino)ethoxy)ethoxy)ethoxy)ethanamine
• N-benzyl-2-[2-[2-[2-(benzylamino)ethoxy]ethoxy]ethoxy]ethanamine
• SCHEMBL11179375
• 1,15-DIPHENYL-5,8,11-TRIOXA-2,14-DIAZAPENTADECANE
• D87659
• 66582-27-2
• DTXSID70562706
• N-Benzyl-1-phenyl-5,8,11-trioxa-2-azatridecan-13-amine

• Inchi： 1S/C22H32N2O3/c1-3-7-21(8-4-1)19-23-11-13-25-15-17-27-18-16-26-14-12-24-20-22-9-5-2-6-10-22/h1-10,23-24H,11-20H2
• InChI Key： AMAKQWSBAYMYRA-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCNCC1C=CC=CC=1)CCNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 372.24146
• Monoisotopic Mass: 372.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines